Cas no 303119-51-9 (7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 303119-51-9
• MF: C₂₂H₂₀F₃NO₄
• MW: 419.393716812134
• CID: 5554320
• Update Time: 2025-06-08

7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methoxyphenyl)-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(2-methoxyphenyl)-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-
• 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one

• Inchi： 1S/C22H20F3NO4/c1-29-17-7-3-2-6-13(17)18-19(28)14-8-9-16(27)15(12-26-10-4-5-11-26)20(14)30-21(18)22(23,24)25/h2-3,6-9,27H,4-5,10-12H2,1H3
• InChI Key： ZDQICKRKULYNGS-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=C(CN3CCCC3)C(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Melting Point: 150-151 °C(Solv: toluene (108-88-3); hexane (110-54-3))
• Boiling Point: 525.0±50.0 °C(Predicted)
• pka: 5.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 303119-51-9 and Product Name: 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one

The compound with the CAS number 303119-51-9 and the product name 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromenone class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple functional groups, including a 7-hydroxy moiety, a 2-methoxyphenyl substituent, an 8-(pyrrolidin-1-yl)methyl group, and a 2-(trifluoromethyl) group, contributes to its diverse chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of chromenone derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The structural complexity of 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one makes it an intriguing candidate for further investigation. The 7-hydroxy group is known to enhance the solubility and bioavailability of the molecule, while the 2-methoxyphenyl substituent can influence its binding affinity to biological targets. The 8-(pyrrolidin-1-yl)methyl group introduces a nitrogen-rich scaffold that can interact with various enzymes and receptors, potentially leading to novel pharmacological effects. Additionally, the 2-(trifluoromethyl) group is a well-known pharmacophore that can modulate metabolic stability and binding interactions.

In the context of contemporary pharmaceutical research, the development of small molecules with multifunctional properties is highly valued. The compound in question has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and certain types of cancer. Studies have demonstrated that chromenone derivatives can inhibit key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). The unique combination of functional groups in 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one suggests that it may possess potent anti-inflammatory activity by targeting multiple downstream signaling pathways.

Another area of interest is the antimicrobial potential of this compound. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. Chromenone derivatives have shown efficacy against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The presence of the 7-hydroxy and 2-methoxyphenyl groups may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Furthermore, the nitrogen-rich 8-(pyrrolidin-1-yl)methyl moiety could interact with bacterial enzymes involved in DNA replication or transcription.

The anticancer applications of this compound are also noteworthy. Cancer is one of the leading causes of mortality worldwide, and developing novel chemotherapeutic agents remains a priority in oncology research. Chromenone derivatives have been reported to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. The structural features of 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one, particularly the 7-hydroxy group and the electron-withdrawing trifluoromethyl substituent, may enhance its ability to interact with cancer-specific targets such as kinases or transcription factors. Preclinical studies have suggested that this compound can inhibit tumor growth by disrupting microvascular density and promoting cell cycle arrest.

Advances in computational chemistry have further accelerated the discovery and optimization of novel drug candidates like this one. Molecular modeling techniques allow researchers to predict binding affinities and identify potential interactions between the compound and biological targets. The integration of machine learning algorithms has enabled more accurate predictions of pharmacokinetic properties, such as absorption, distribution, metabolism, excretion, and toxicity (ADMET). These computational tools have been instrumental in refining the structure of 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one to enhance its therapeutic index and reduce off-target effects.

In conclusion, the compound with CAS number 303119-51-9 and product name 7-hydroxy-3-(2-methoxyphenyl)-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)-4H-chromen -4-one represents a promising candidate for further development in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive molecule for investigating potential therapeutic applications in anti-inflammatory, antimicrobial, and anticancer contexts. Ongoing research efforts are focused on optimizing its chemical structure to improve efficacy while minimizing side effects. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of today's most pressing medical challenges.